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Compound of Interest

Compound Name: 1,2,3,4-Tetrafluorobenzene

Cat. No.: B7725148

This guide provides essential safety information and troubleshooting for researchers, scientists,
and drug development professionals working with 1,2,3,4-tetrafluorobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1,2,3,4-tetrafluorobenzene?

Al: 1,2,3,4-Tetrafluorobenzene is a highly flammable liquid and vapor.[1][2][3][4] It can cause
skin and serious eye irritation.[1][2][4] Inhalation may lead to respiratory tract irritation.[1][2][4] It
is also harmful to aquatic life with long-lasting effects.[1]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 1,2,3,4-tetrafluorobenzene, it is crucial to wear protective gloves,
protective clothing, and eye/face protection.[1][2] In situations where inhalation of mists,
vapors, or sprays is possible, a NIOSH-approved respirator is recommended.[5] All work should
ideally be conducted in a well-ventilated area or a chemical fume hood.[1][5]

Q3: What are the proper storage conditions for 1,2,3,4-tetrafluorobenzene?

A3: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][2][3]
The storage area should be a designated flame-proof area, away from heat, sparks, open
flames, and other ignition sources.[1][3] It should also be stored away from incompatible
materials, such as oxidizing agents.[1]
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Q4: How should I dispose of 1,2,3,4-tetrafluorobenzene waste?

A4: Dispose of contents and containers to an authorized hazardous or special waste collection
point, in accordance with local, state, and federal regulations.[1][2][3] Do not dispose of it in the
environment.[1] Empty containers may still contain explosive vapors and should be handled
with care.[1]

Troubleshooting Guide

Q5: I've accidentally splashed a small amount of 1,2,3,4-tetrafluorobenzene on my skin. What
should | do?

A5: Immediately flush the affected skin with plenty of water.[1][6][7] Remove any contaminated
clothing while continuing to rinse.[1][3][7] If skin irritation occurs, seek medical attention.[1]

Q6: What is the first aid procedure for eye contact with this chemical?

A6: Immediately flush the eyes with plenty of fresh, running water for at least 15 minutes,
ensuring to lift the upper and lower eyelids occasionally.[1][3][7] Seek immediate medical
attention.[1][3] If present, remove contact lenses, but only if it can be done easily.[1][2]

Q7: I've inhaled vapors and am feeling dizzy. What steps should | take?

A7: Move to an area with fresh air immediately.[1][3] If you feel unwell or if breathing is difficult,
seek medical attention.[1][3][8]

Q8: A small spill of 1,2,3,4-tetrafluorobenzene has occurred in the lab. How do I clean it up?

A8: For small spills, remove all ignition sources from the area.[1][9] Use non-sparking tools for
cleanup.[1][3][9] Absorb the spill with an inert material like vermiculite, sand, or earth.[1][5][9]
Collect the residue and place it in a suitable, labeled container for hazardous waste disposal.[1]
[9] Ensure the area is well-ventilated during and after the cleanup.[9]

Quantitative Data Summary
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Property Value

Molecular Formula CeH2F4[1][3][10]

Molecular Weight 150.08 g/mol [3][10]
Appearance Colorless liquid[3][10]

Boiling Point 94 °CJ[10]

Melting Point -42 °C[10]

Flash Point 20 °C (68 °F) - closed cup[11]
Density 1.43 g/mL at 25 °C[10]

Vapor Pressure 49.5 mmHg[4]

CAS Number 551-62-2[1][2][10]

Experimental Protocols

Protocol 1: Safe Handling and Dispensing

o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood.[1] Wear appropriate PPE, including safety goggles, chemical-resistant gloves,
and a lab coat.[1][2]

» Grounding: To prevent static discharge, which can ignite the flammable vapors, ground and
bond the container and receiving equipment.[1][2][3]

e Dispensing: Use non-sparking tools to open and handle the container.[1][2][3] Dispense the
liquid slowly to minimize splashing and vapor generation.

o Closure: After dispensing, securely seal the container.[1]
¢ Cleanup: Clean any minor drips or spills immediately with an absorbent material.
o Hygiene: Wash hands thoroughly with soap and water after handling.[1]

Protocol 2: Emergency Spill Response (Small Spill)
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Alerting: Immediately alert others in the vicinity of the spill.
Evacuation: If necessary, evacuate the immediate area.
Ventilation: Ensure the area is well-ventilated.[9]

Ignition Sources: Eliminate all sources of ignition (e.g., open flames, sparks, hot surfaces).[1]

[9]

Containment: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.[1]
[5][9] Do not use combustible materials like paper towels.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste.[1][9]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing
with soap and water.[5]

Disposal: Dispose of all contaminated materials as hazardous waste according to
institutional and local regulations.[1][5]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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